Cas no 57987-84-5 (methyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate)

• Product Name: methyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate
• CAS No: 57987-84-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 947887
• PubChem ID: 14089449
• Update Time: 2025-04-19

methyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate
• methyl 6-methyl-3,4-dihydro-2H-pyran-5-carboxylate
• 2H-Pyran-5-carboxylic acid,3,4-dihydro-6-methyl-,methyl ester
• 2-Methyl-5,6-dihydro-4H-pyran-3-carbonsaeure-methylester
• 2-methyl-5,6-dihydro-4H-pyran-3-carboxylic acid methyl ester
• NS00065503
• SCHEMBL2412750
• DB-308274
• DTXSID30555694
• GPYBLZCROOSNOX-UHFFFAOYSA-N
• 57987-84-5
• G68372

• Inchi： 1S/C8H12O3/c1-6-7(8(9)10-2)4-3-5-11-6/h3-5H2,1-2H3
• InChI Key： GPYBLZCROOSNOX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 211.5°C at 760 mmHg
• Flash Point: 80.1°C
• Refractive Index: 1.465
• PSA: 35.53000
• LogP: 1.24380